Diadenosine tetraphosphate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Diadenosine tetraphosphate (Ap4A) is a naturally occurring molecule composed of two adenosine units linked by a phosphate bridge. It is a member of a class of molecules known as dinucleoside polyphosphates (Np4Ns), which are involved in a variety of biological processes. Ap4A was first identified in the 1960s and has since been studied extensively for its potential therapeutic applications.
Scientific Research Applications
Diadenosine Tetraphosphate in Tear Secretion and Dry Eye Conditions
Melatonin Interaction : Diadenosine tetraphosphate (Ap4A) applied topically increases tear secretion in rabbits, an effect significantly potentiated by melatonin. This suggests a potential treatment avenue for dry eye conditions (Hoyle, Peral, & Pintor, 2006).
Lactoferrin Levels : The application of Ap4A also leads to a significant increase in lactoferrin levels in rabbit tears, which is blocked by P2 receptor antagonists. This highlights the role of Ap4A in modulating tear composition through P2 receptor activation (Loma, Guzman-Aranguez, & Pérez de Lara, 2016).
Diadenosine Tetraphosphate in Cardiovascular Function
Presence in Myocardial Tissue : Diadenosine tetraphosphate, along with diadenosine pentaphosphate and hexaphosphate, are found in human myocardial tissue. They act as extracellular mediators and vasoconstrictors, influencing myocardial blood flow by affecting purinoceptors in vascular smooth muscle (Luo et al., 2004).
Diadenosine Tetraphosphate in Neurotransmission
Synaptic Function : Diadenosine polyphosphates like Ap4A are stored in synaptic vesicles and released upon nerve terminal depolarization, stimulating presynaptic dinucleotide receptors. They play a role in activating calcium channels and triggering neurotransmitter release, affecting brain functions across various species (Miras-Portugal, Pintor, & Gualix, 2003).
Diadenosine Tetraphosphate in Ocular Health
Tear Secretion and Potential Therapeutics : Diadenosine polyphosphates, including Ap4A, are present in human tears and contribute to tear secretion. This property, along with their resistance to enzymatic degradation, marks them as potential therapeutic agents for ocular conditions, although further research is needed, especially regarding their effects on the retina (Crooke, Guzman-Aranguez, & Carracedo, 2017).
properties
CAS RN |
5542-28-9 |
---|---|
Product Name |
Diadenosine tetraphosphate |
Molecular Formula |
C20H28N10O19P4 |
Molecular Weight |
836.4 g/mol |
IUPAC Name |
[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate |
InChI |
InChI=1S/C20H28N10O19P4/c21-15-9-17(25-3-23-15)29(5-27-9)19-13(33)11(31)7(45-19)1-43-50(35,36)47-52(39,40)49-53(41,42)48-51(37,38)44-2-8-12(32)14(34)20(46-8)30-6-28-10-16(22)24-4-26-18(10)30/h3-8,11-14,19-20,31-34H,1-2H2,(H,35,36)(H,37,38)(H,39,40)(H,41,42)(H2,21,23,25)(H2,22,24,26)/t7-,8-,11-,12-,13-,14-,19-,20-/m1/s1 |
InChI Key |
YOAHKNVSNCMZGQ-XPWFQUROSA-N |
Isomeric SMILES |
C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OC[C@@H]4[C@H]([C@H]([C@@H](O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)N |
SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)N |
Canonical SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)N |
Other CAS RN |
5542-28-9 |
physical_description |
Solid |
synonyms |
[[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate; Diadenosine tetraphosphate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.